Cas no 53001-15-3 (1-Azabicyclo[3.1.0]hexane, 3,3-diphenyl-)

• Product name: 1-Azabicyclo[3.1.0]hexane, 3,3-diphenyl-
• CAS No: 53001-15-3
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 358276
• PubChem ID: 13465240

1-Azabicyclo[3.1.0]hexane, 3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.1.0]hexane, 3,3-diphenyl-
• 3,3-diphenyl-5-azabicyclo[3.1.0]hexane
• 53001-15-3
• 3,3-Diphenyl-1-azabicyclo[3.1.0]hexane
• DTXSID40541528

• Inchi： InChI=1S/C17H17N/c1-3-7-14(8-4-1)17(11-16-12-18(16)13-17)15-9-5-2-6-10-15/h1-10,16H,11-13H2
• InChI Key： FWZKFVMVFGWLFH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C2(CC3CN3C2)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 235.13621
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 3.24